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Compound of Interest

Compound Name: Mutacin 1140

Cat. No.: B1577344 Get Quote

Essential Safety and Handling Guide for Mutacin
1140
This guide furnishes critical safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of Mutacin 1140. Adherence to these

protocols is paramount for ensuring personnel safety and maintaining a secure research

environment. Given that a specific Safety Data Sheet (SDS) for Mutacin 1140 is not readily

available in public literature, it is imperative to conduct a thorough risk assessment prior to

handling and to treat the compound with a high degree of caution, assuming it may possess

hazardous properties until more comprehensive toxicological data is established.

I. Personal Protective Equipment (PPE)
A risk assessment should be the primary determinant for the selection of appropriate PPE.[1]

The following table outlines the minimum recommended PPE for handling Mutacin 1140.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1577344?utm_src=pdf-interest
https://www.benchchem.com/product/b1577344?utm_src=pdf-body
https://www.benchchem.com/product/b1577344?utm_src=pdf-body
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.benchchem.com/product/b1577344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Equipment Purpose Notes

Hand Protection Nitrile gloves
Prevents direct skin

contact.[1][2]

Double-gloving is

recommended when

handling stock

solutions or during

procedures with a

high risk of splashing.

Eye Protection

Safety glasses with

side shields or

goggles

Protects eyes from

splashes and airborne

particles.[1][2]

Body Protection Laboratory coat

Prevents

contamination of

personal clothing.[1]

[2]

Respiratory Protection

Not generally required

for handling small

quantities in a well-

ventilated area.

Avoids inhalation of

dust or aerosols.

Use a certified fume

hood when weighing

the solid compound or

preparing solutions.[2]

II. Physicochemical and Toxicological Data
While comprehensive data for Mutacin 1140 is limited, the following information for a variant,

OG253 (MU1140, Phe1Ile), provides valuable insight into its characteristics.

Parameter Value Reference

EC50 on HepG2 cells 636 µg/mL [3]

Half-life in simulated gastric

fluid
>240 min [3]

Stability in simulated intestinal

fluid
Half-life of 5 min to >240 min [3]
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Note: This data is for the Mutacin 1140 variant OG253 and should be used as a reference

point for risk assessment.

III. Experimental Protocols: Handling and Disposal
A systematic approach to handling and disposing of Mutacin 1140 is crucial to minimize

exposure and environmental contamination.

A. Step-by-Step Handling Procedures:

Preparation:

Conduct a thorough risk assessment for the planned experiment.

Don the appropriate PPE as specified in the table above.

Prepare a designated work area, preferably within a certified chemical fume hood.

Handling:

When weighing the solid form, use a microbalance within the fume hood to minimize the

risk of inhalation.

For preparing solutions, add the solvent slowly to the solid to avoid aerosol generation.

Mutacin 1140 is a peptide and may be susceptible to proteolytic degradation.[4] Handle

with care to maintain its integrity.

Storage:

Lantibiotic suspensions should be stored at 4°C.[5]

Follow any specific storage instructions provided by the manufacturer.

B. Disposal Plan:

Waste Categorization: All materials that come into contact with Mutacin 1140, including

gloves, pipette tips, and containers, should be considered chemical waste.
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Decontamination:

Work surfaces should be decontaminated with an appropriate disinfectant.

Spills should be cleaned up immediately following institutional protocols for chemical spills.

Waste Disposal:

Dispose of all waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for chemical waste disposal.

IV. Visualizing Key Processes
To further clarify the operational workflow and the compound's mechanism of action, the

following diagrams are provided.
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A streamlined workflow for the safe handling of Mutacin 1140.
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Mutacin 1140 is a lantibiotic that exerts its antibacterial effect by binding to Lipid II, a precursor

molecule in bacterial cell wall synthesis.[4] This interaction disrupts the formation of the

peptidoglycan layer, ultimately leading to cell death.
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The mechanism of action of Mutacin 1140, targeting bacterial cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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